Miroestrol

Specification

• CAS No.: 2618-41-9
• Molecular Formula: C20H22O6
• Molecular Weight: 358.4 g/mol
• IUPAC Name: (1S,3R,13S,16R,17R,18S)-7,13,16,17-tetrahydroxy-2,2-dimethyl-10-oxapentacyclo[14.2.1.03,12.04,9.013,18]nonadeca-4(9),5,7,11-tetraen-14-one
• Standard InChI: InChI=1S/C20H22O6/c1-18(2)11-6-19(24)7-14(22)20(25,16(11)17(19)23)12-8-26-13-5-9(21)3-4-10(13)15(12)18/h3-5,8,11,15-17,21,23-25H,6-7H2,1-2H3/t11-,15+,16-,17+,19+,20-/m0/s1
• Standard InChI Key: RJKLDOLOCIQYFS-PRTISISMSA-N
• Isomeric SMILES: CC1([C@H]2C[C@]3(CC(=O)[C@]([C@@H]2[C@H]3O)(C4=COC5=C([C@H]41)C=CC(=C5)O)O)O)C
• SMILES: CC1(C2CC3(CC(=O)C(C2C3O)(C4=COC5=C(C41)C=CC(=C5)O)O)O)C
• Canonical SMILES: CC1(C2CC3(CC(=O)C(C2C3O)(C4=COC5=C(C41)C=CC(=C5)O)O)O)C

Introduction

Isolation and Quantification Methods

Biological Activity and Mechanisms

Miroestrol exhibits remarkably potent estrogenic activity, considered the highest among all phytoestrogens isolated from Pueraria mirifica. Its activity profile has drawn comparisons to estriol, which is often regarded as the safest estrogen for human use. This favorable safety profile, combined with its high potency, makes miroestrol particularly interesting for potential therapeutic applications.

The compound's primary mechanism of action involves binding to estrogen receptors, with particular affinity for estrogen receptor α. This receptor binding triggers downstream signaling pathways similar to those activated by endogenous estrogens, resulting in various physiological responses in estrogen-responsive tissues.

In experimental settings, miroestrol has demonstrated the ability to cause cornification in vaginal smears and significantly increase relative uterus weights in ovariectomized rats, confirming its potent estrogenic activity in vivo. These effects are dose-dependent and comparable to those observed with other estrogenic compounds.

Pharmacological Effects and Research Findings

Effects on Reproductive and Hormonal Systems

Miroestrol's most well-documented effects relate to its impact on reproductive tissues due to its estrogenic activity. In ovariectomized rats, administration of Pueraria mirifica containing miroestrol resulted in significant increases in uterus weight, demonstrating clear estrogenic effects on reproductive organs. At higher doses, these effects can be pronounced, with potential implications for both beneficial therapeutic applications and possible adverse effects.

Research has shown that Pueraria mirifica at concentrations of 0.3% and 3% in the diet can induce cornification in vaginal smears of ovariectomized rats, a classical indicator of estrogenic activity. Furthermore, significant elevations in uterine weight were observed even at lower doses of 0.03% (20 mg/kg body weight/day), demonstrating the potency of the estrogenic effects.

Neurological and Cognitive Effects

Miroestrol has demonstrated promising effects on neurological function, particularly in the context of estrogen deficiency. Research in ovariectomized mice has examined miroestrol's impact on cognitive function, oxidative brain damage, and expression of genes coding for brain-derived neurotrophic factor (BDNF) and cyclic AMP-responsive element-binding protein (CREB).

Ovariectomy in experimental models typically results in decreased serum 17β-estradiol levels and reduced uterine weight, often accompanied by cognitive deficits. Miroestrol administration significantly ameliorated ovariectomy-induced deficits in both non-spatial cognitive performance (assessed by object recognition tests) and spatial cognitive performance. These findings suggest potential applications for miroestrol in addressing cognitive issues associated with estrogen deficiency, such as those occurring during menopause.

The neuroprotective effects of miroestrol may be mediated through multiple mechanisms, including reduction of oxidative stress and estrogen receptor-mediated facilitation of BDNF and CREB gene transcription in the brain. These mechanisms align with current understanding of estrogen's effects on brain function and suggest miroestrol could offer benefits similar to hormone replacement therapy but with a different side effect profile.

Current Research Trends and Future Directions

Current research on miroestrol focuses on several key areas:

• Development of improved analytical methods for reliable quantification in plant material and commercial products

• Investigation of structure-activity relationships to potentially develop derivatives with improved safety profiles

• Exploration of targeted delivery systems to direct estrogenic effects to specific tissues while minimizing exposure to others

• Clinical evaluation of efficacy for specific indications such as menopausal symptom management

• Further elucidation of molecular mechanisms beyond classical estrogen receptor signaling

Future research directions may include comprehensive safety evaluations across different populations, development of standardized extraction and purification protocols, and exploration of potential synergistic effects with other bioactive compounds found in Pueraria mirifica.

The relatively low concentration of miroestrol in plant material (5.3 mg/kg; 0.00053%) presents challenges for commercial development but may also provide natural limits on exposure through traditional preparations. Development of semi-synthetic production methods might overcome these limitations while enabling greater standardization of dosing.